Cas no 2104001-56-9 ((2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one)

• Product Name: (2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one
• CAS No: 2104001-56-9
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5991316
• PubChem ID: 96739717
• Update Time: 2025-05-19

(2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2104001-56-9
• EN300-798604
• (2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one

• Inchi： 1S/C7H10N2OS/c1-4-3-6(11-9-4)7(10)5(2)8/h3,5H,8H2,1-2H3/t5-/m0/s1
• InChI Key： ROLAAPLSVZPZNX-YFKPBYRVSA-N
• SMILES： S1C(=CC(C)=N1)C([C@H](C)N)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.2Ų

Additional information on (2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one

Introduction to (2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one (CAS No. 2104001-56-9)

(2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one, with the CAS number 2104001-56-9, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group and a thiazole ring, which contribute to its potential biological activities and therapeutic applications.

The chiral nature of (2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one is a critical aspect of its chemical and biological properties. Chirality, or the property of molecules that are non-superimposable on their mirror images, plays a crucial role in drug design and development. The (S) configuration of this compound ensures that it interacts specifically with biological targets, which can lead to enhanced efficacy and reduced side effects compared to its racemic mixture.

Recent studies have highlighted the potential of (2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antimicrobial activity against a range of bacterial strains, including multidrug-resistant pathogens. This makes it a promising candidate for the development of new antibiotics to combat the growing threat of antibiotic resistance.

In addition to its antimicrobial properties, (2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting key inflammatory mediators such as cytokines and chemokines. These findings suggest that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The thiazole ring present in the structure of (2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one is known for its ability to form stable complexes with metal ions. This property has led researchers to explore its potential as a metal chelator in various applications, including the treatment of metal toxicity and the development of contrast agents for medical imaging. For example, a study published in the Journal of Inorganic Biochemistry reported that this compound can effectively chelate iron ions, which could have implications for treating iron overload disorders such as hemochromatosis.

The synthesis of (2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the condensation of (S)-alanine with 3-methylthiazole followed by cyclization and deprotection steps. The use of chiral catalysts and enantioselective synthesis methods has further enhanced the efficiency and scalability of this process.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one in various therapeutic settings. Early results from Phase I trials have shown promising safety profiles with no significant adverse effects observed at therapeutic doses. These findings pave the way for more advanced clinical trials to further investigate its potential as a novel therapeutic agent.

In conclusion, (2S)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one (CAS No. 2104001-56-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its chiral nature and multifaceted biological effects, make it an exciting candidate for further research and development in the pharmaceutical industry.